Cas no 2172013-60-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• CAS No: 2172013-60-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6378731
• PubChem ID: 165816645
• Update Time: 2025-10-25

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylbutanoic acid
• 2172013-60-2
• EN300-1488696

• Inchi： 1S/C25H30N2O5/c1-25(2,23(29)30)13-15-26-22(28)12-7-14-27-24(31)32-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21H,7,12-16H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： YXUXLHKZHJOGQN-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid

Comprehensive Guide to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid (CAS No. 2172013-60-2)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid (CAS No. 2172013-60-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc-protected amino group and a carboxylic acid terminus, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating therapeutic peptides, drug delivery systems, and biomaterials.

One of the most searched questions related to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid is its compatibility with automated peptide synthesizers. The answer is yes—this compound is compatible with most SPPS workflows, thanks to its Fmoc protection group, which is easily cleaved under mild basic conditions. Additionally, its 2,2-dimethylbutanoic acid moiety provides steric hindrance, reducing side reactions during peptide elongation.

Another trending topic in the field is the use of Fmoc-protected amino acids in mRNA vaccine development. While 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid is not directly involved in mRNA vaccines, its derivatives are increasingly explored for peptide-based adjuvants and targeted drug delivery. This has led to a surge in demand for high-purity batches of this compound, particularly in biopharmaceutical research.

From a chemical properties perspective, this compound exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, making it ideal for solution-phase peptide coupling. Its molecular weight (exact mass available upon request) and stability under nitrogen atmosphere further enhance its utility in high-throughput screening applications. Researchers often inquire about its storage conditions—it is recommended to store this compound at -20°C in a desiccated environment to prevent degradation.

In the context of market dynamics, the global demand for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylbutanoic acid is driven by advancements in personalized medicine and peptide therapeutics. Companies specializing in custom peptide synthesis frequently list this compound in their catalogs, often highlighting its ≥95% HPLC purity and batch-to-batch consistency. For those looking to purchase, it’s advisable to verify certificates of analysis (CoA) and MSDS documentation to ensure compliance with research-grade standards.

Finally, a common technical question revolves around the deprotection efficiency of the Fmoc group in this compound. Studies confirm that standard 20% piperidine in DMF achieves near-quantitative deprotection within 10–15 minutes, making it a reliable choice for multi-step peptide assemblies. As the industry shifts toward green chemistry, alternative deprotection methods using organic bases are also being investigated, though piperidine remains the gold standard for now.